4-Isothiocyanato-2-chlorobenzoic acid
Cat. No. B8337407
M. Wt: 213.64 g/mol
InChI Key: LCJMEPDBFOJQIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367857B2
Procedure details
Carbon disulfide (0.26 mL, 4.4 mmol) was added to a mixture comprising 4-amino-2-chlorobenzoic acid (0.26 g, 1.5 mmol), tetrahydrofuran (1.0 mL), water (1.0 mL) and triethylamine (0.51 mL, 3.6 mmol), followed by stirring at room temperature for 24.5 hours. To the obtained reaction mixture, a tetrahydrofuran (1.0 mL) solution of iodine (0.41 g, 1.6 mmol) was dropwise added over a period of 5 minutes at 0° C., followed by stirring at 0° C. for further two hours. Thereafter, 1M hydrochloric acid (1.5 mL) and sodium sulfite (38 mg, 0.30 mmol) were added and stirred. Then, ethyl acetate (6 mL) was added, and the organic layer was separated and concentrated under reduced pressure to dryness. To the residue, water (4 mL) and sodium hydrogencarbonate (0.14 g, 1.7 mmol) were added, and the insoluble matter was removed by filtration. To the filtrate, 1M hydrochloric acid (1.5 mL) and water (2.0 mL) were added, and the precipitated solid was collected by filtration. To this solid, ethyl acetate (6 mL), water (2.0 mL) and sodium hydrogencarbonate (25 mg, 1.7 mmol) were added, and the organic layer was concentrated under reduced pressure to dryness to obtain 4-isothiocyanato-2-chlorobenzoic acid as a white solid (0.20 g, yield: 62%, HPLC purity: 91%, HPLC retention time: 3.9 min). LC-MS ES-212, 214 (retention time: 4.2 min, condition 1).
Yield
62%
Identifiers
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REACTION_CXSMILES
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[C:1](=[S:3])=S.[NH2:4][C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[C:7]([Cl:14])[CH:6]=1.C(N(CC)CC)C.II.Cl.S([O-])([O-])=O.[Na+].[Na+].C(=O)([O-])O.[Na+]>O.C(OCC)(=O)C.O1CCCC1>[N:4]([C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[C:7]([Cl:14])[CH:6]=1)=[C:1]=[S:3] |f:5.6.7,8.9|
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Inputs
Step One
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Name
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|
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Quantity
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25 mg
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O
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Name
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|
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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|
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Quantity
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0.14 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Four
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Name
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Quantity
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0.41 g
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Type
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reactant
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Smiles
|
II
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Five
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Name
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|
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Quantity
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0.26 mL
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Type
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reactant
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Smiles
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C(=S)=S
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Name
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|
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Quantity
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0.26 g
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Type
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reactant
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Smiles
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NC1=CC(=C(C(=O)O)C=C1)Cl
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Name
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|
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Quantity
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0.51 mL
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Type
|
reactant
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Smiles
|
C(C)N(CC)CC
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|
Name
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|
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Quantity
|
1 mL
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|
Type
|
solvent
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|
Smiles
|
O
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|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Six
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Name
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|
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Quantity
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1.5 mL
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|
Type
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reactant
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Smiles
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Cl
|
|
Name
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|
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Quantity
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38 mg
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Type
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reactant
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Smiles
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S(=O)([O-])[O-].[Na+].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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by stirring at room temperature for 24.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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To the obtained reaction mixture
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STIRRING
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Type
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STIRRING
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|
Details
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by stirring at 0° C. for further two hours
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|
Duration
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2 h
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STIRRING
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Type
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STIRRING
|
|
Details
|
stirred
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the organic layer was separated
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure to dryness
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the insoluble matter was removed by filtration
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ADDITION
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Type
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ADDITION
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|
Details
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To the filtrate, 1M hydrochloric acid (1.5 mL) and water (2.0 mL) were added
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitated solid was collected by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the organic layer was concentrated under reduced pressure to dryness
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Outcomes
Product
Details
Reaction Time |
24.5 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
N(=C=S)C1=CC(=C(C(=O)O)C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 62% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
